Cas no 1806039-41-7 (2-Hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 2-Hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1806039-41-7
• MF: C₉H₇F₃N₂O₃
• MW: 248.158692598343
• CID: 4831879
• Update Time: 2025-06-23

2-Hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C9H7F3N2O3/c1-16-8-6(17-9(10,11)12)4-5(2-3-13)7(15)14-8/h4H,2H2,1H3,(H,14,15)
• InChI Key： TZLSLRUDKOJCEJ-UHFFFAOYSA-N
• SMILES： FC(OC1=C(NC(C(CC#N)=C1)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 442
• XLogP3: 1
• Topological Polar Surface Area: 71.4

Additional information on 2-Hydroxy-6-methoxy-5-(trifluoromethoxy)pyridine-3-acetonitrile

2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile: A Comprehensive Overview

The compound with CAS No. 1806039-41-7, known as 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with hydroxyl, methoxy, trifluoromethoxy, and acetonitrile groups. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable compound for various applications.

Recent studies have highlighted the potential of 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile in drug discovery. Its structure allows for diverse interactions with biological systems, making it a promising candidate for the development of new pharmaceutical agents. For instance, the hydroxyl and methoxy groups contribute to hydrogen bonding capabilities, while the trifluoromethoxy group introduces electron-withdrawing effects that can enhance the molecule's stability and bioavailability. These properties are particularly advantageous in the design of drugs targeting specific receptors or enzymes.

In addition to its pharmacological applications, this compound has also been explored in the realm of materials science. The acetonitrile group in its structure is known to facilitate coordination with metal ions, making it a potential candidate for the synthesis of metal-organic frameworks (MOFs) and other advanced materials. Recent research has demonstrated that incorporating 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile into MOFs can significantly improve their mechanical strength and porosity, which are critical properties for applications in gas storage and catalysis.

The synthesis of 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitutions. The introduction of the trifluoromethoxy group is often achieved through nucleophilic aromatic substitution reactions, while the acetonitrile group can be introduced via cyanation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From an environmental perspective, 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile has been studied for its role in green chemistry. Its ability to act as a catalyst in certain organic reactions has been explored, offering a sustainable alternative to traditional catalysts that often rely on heavy metals or hazardous chemicals. This aligns with current trends toward developing eco-friendly chemical processes that minimize environmental impact.

Furthermore, this compound has shown promise in agricultural applications, particularly as a component in pesticides and herbicides. The trifluoromethoxy group contributes to its stability under harsh environmental conditions, while the hydroxyl and methoxy groups enhance its ability to interact with plant pathogens. Recent field trials have demonstrated its efficacy in controlling crop pests without adverse effects on non-target organisms, making it a potential candidate for sustainable agricultural practices.

In conclusion, 2-Hydroxy-6-Methoxy-5-(Trifluoromethoxy)Pyridine-3-Acetonitrile is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and agriculture. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.